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Foreword: In the landscape of drug discovery and natural product research, the integrity of
starting materials is paramount. Flavonoids, a diverse class of secondary plant metabolites, are
of significant interest for their wide-ranging biological activities. Among them, 5,4'-
Dimethoxyflavone (CAS No. 6697-63-8), a derivative of apigenin, presents a compelling
profile for investigation. This guide provides researchers, scientists, and drug development
professionals with a comprehensive overview of the commercial landscape for this compound,
focusing on sourcing, purity validation, and best practices for laboratory use. Our objective is to
equip researchers with the technical insights necessary to ensure the quality and reliability of
their experimental inputs, thereby fostering reproducible and robust scientific outcomes.

Introduction to 5,4'-Dimethoxyflavone

5,4'-Dimethoxyflavone is a flavonoid compound characterized by a C15 skeleton with two
methoxy groups strategically positioned on its flavone backbone. Its formal name is 5-methoxy-
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2-(4-methoxyphenyl)-4H-chromen-4-one. The presence and location of these methoxy groups
can significantly influence the molecule's pharmacokinetic and pharmacodynamic properties
compared to its hydroxylated parent compounds. This makes it a molecule of interest for
studying the effects of O-methylation on the biological activity of flavonoids, which can range
from anti-inflammatory to neuroprotective and anticancer effects.

The reliability of any research conducted with this compound is fundamentally tied to its purity.
The presence of isomers, residual solvents, or synthetic byproducts can lead to erroneous or
irreproducible results. Therefore, a thorough understanding of its commercial availability and
the methods to verify its quality is not just a procedural formality but a scientific necessity.

Commercial Sourcing and Availability

5,4'-Dimethoxyflavone is accessible through several major chemical suppliers that cater to
the research and development sector. It is typically supplied as a solid or powder, with
quantities ranging from milligrams to grams to meet diverse experimental needs.

When sourcing this compound, it is crucial to consider the supplier's reputation and the level of
analytical data they provide. While some suppliers offer the compound for early discovery
research with limited analytical data, others provide it as a certified reference material with a
comprehensive Certificate of Analysis (CoA).

Below is a comparative table of offerings from prominent suppliers. Note that pricing and
availability are subject to change and should be verified directly with the vendors.
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) Product/Catalo ) Available
Supplier Stated Purity . Form
g Number Quantities
Sigma-Aldrich CDS006898 AldrichCPR* 25 mg Solid[1]
50 mg, 100 mg,
Carl ROTH 2KYL.2 >95% 250 mg, 500 mg,  Solid[2]
lg
(related 3',4'- White to light
Chem-Impex dimethoxyflavon > 98% (GC) Not specified yellow crystalline
e) powder[3]
MedChem 1 ml (10mM ]
HY-N5011 99.86% ] Solution[4]
Express solution)

*Note: The AldrichCPR grade from Sigma-Aldrich is provided for early discovery research, and
the buyer assumes responsibility for confirming the product's identity and purity[1].

Purity Assessment and Analytical Characterization

Ensuring the purity of 5,4'-Dimethoxyflavone is a critical step before its use in any
experimental protocol. The stated purity from a supplier is a guideline, but independent
verification is often warranted, especially for sensitive biological assays. The primary methods
for this are chromatographic and spectroscopic techniques.

Key Analytical Techniques

o High-Performance Liquid Chromatography (HPLC): This is the gold standard for assessing
the purity of non-volatile organic compounds. A reversed-phase HPLC method coupled with
a UV detector can effectively separate 5,4'-Dimethoxyflavone from its impurities. Purity is
determined by the area percentage of the main peak. A purity level of 295% is common for
research-grade chemicals[5].

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 13C NMR are indispensable for
confirming the chemical structure of the compound. The observed chemical shifts and
coupling constants should match the expected values for 5,4'-Dimethoxyflavone. NMR can
also detect impurities if they are present in sufficient concentration (typically >1%).
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e Mass Spectrometry (MS): MS is used to confirm the molecular weight of the compound
(C17H1404, MW: 282.29 g/mol )[1]. High-resolution mass spectrometry (HRMS) can provide
the exact mass, further confirming the elemental composition.

e Gas Chromatography (GC): For related compounds, GC has been used to determine purity,
indicating its applicability for certain flavonoids|[3].

Understanding the Certificate of Analysis (CoA)

A comprehensive CoA should include:

o Supplier and product information.

e CAS number (6697-63-8).

e Molecular formula and weight.

o Physical properties (e.g., appearance, melting point).

o Purity data from HPLC or another quantitative method.

e Spectroscopic data (*H NMR, MS) confirming the structure.

o Date of analysis and batch/lot number.

Potential Impurities

Impurities in commercially available 5,4'-Dimethoxyflavone can originate from the synthetic
route. Common synthetic strategies for flavones include the Allan-Robinson reaction, Baker-
Venkataraman rearrangement, or oxidative cyclization of chalcones|[6]. Potential impurities
could include:

o Starting materials: Unreacted substituted acetophenones or benzaldehydes.
e Isomers: Other dimethoxyflavone isomers depending on the specificity of the synthetic route.

o Related flavonoids: Partially methylated or hydroxylated analogs.
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e Residual solvents: Solvents used during synthesis and purification (e.g., DMSO, methanol,
ethyl acetate).

Experimental Protocols for Quality Verification

The following protocols are provided as a guide for researchers to independently verify the
purity and identity of their 5,4'-Dimethoxyflavone sample.

Protocol: Purity Determination by HPLC-UV

This protocol outlines a standard reversed-phase HPLC method for assessing the purity of 5,4'-
Dimethoxyflavone.

Methodology:

o Standard Preparation: Accurately weigh approximately 1 mg of 5,4'-Dimethoxyflavone and
dissolve it in 1 mL of a suitable solvent like methanol or acetonitrile to prepare a 1 mg/mL
stock solution. Further dilute as necessary.

e Instrumentation:
o HPLC System: A standard system with a binary pump, autosampler, and UV-Vis detector.
o Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 um).

o Mobile Phase: A gradient of (A) Water with 0.1% formic acid and (B) Acetonitrile with 0.1%
formic acid is common for flavonoid analysis[7].

o Flow Rate: 1.0 mL/min.

o Detection Wavelength: Flavones typically have strong absorbance maxima around 250-
370 nm. Monitor at a relevant wavelength, such as 264 nm|[8].

o Injection Volume: 10 pL.
e Gradient Elution:

o Start with a higher polarity mobile phase (e.g., 90% A, 10% B).
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o Linearly increase the concentration of the organic solvent (B) over 20-30 minutes to elute
the compound and any less polar impurities.

o Include a column wash and re-equilibration step.

o Data Analysis:
o Integrate the peaks in the resulting chromatogram.

o Calculate the purity by dividing the area of the main peak by the total area of all peaks and
multiplying by 100.

Protocol: Structural Confirmation by *H NMR
This protocol describes the preparation of a sample for *H NMR analysis.
Methodology:

o Sample Preparation: Dissolve 5-10 mg of 5,4'-Dimethoxyflavone in approximately 0.7 mL of
a deuterated solvent (e.g., DMSO-ds or CDCIs). The choice of solvent is important as it can
affect chemical shifts.

e Instrumentation:

o NMR Spectrometer: A 400 MHz or higher field spectrometer is recommended for good
resolution.

o Data Acquisition:
o Acquire a standard *H NMR spectrum.
o The spectrum should be referenced to the residual solvent peak.
o Data Interpretation:
o Compare the obtained spectrum with literature data or a reference spectrum if available.

o Key expected signals include aromatic protons and the characteristic singlets for the two
methoxy groups.
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Handling, Storage, and Safety
Proper handling and storage are essential to maintain the long-term stability and purity of 5,4'-

Dimethoxyflavone.

o Storage: The compound should be stored in a tightly sealed container, protected from light,
and kept in a cool, dry place. For long-term storage, refrigeration at +2 to +8 °C is
recommended[2].

» Safety: 5,4'-Dimethoxyflavone is classified as toxic if swallowed (H301)[1][2].
o Hazard Class: Acute Toxicity 3 (Oral)[1].

o Precautions: Do not inhale, touch, or swallow. Wear appropriate personal protective
equipment (PPE), including gloves, lab coat, and safety glasses. Handle in a well-
ventilated area or a fume hood. In case of accidental ingestion, call a poison control center
or doctor immediately[2].

Visualizations
Workflow for Sourcing and Quality Control
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Caption: Workflow for sourcing and verifying 5,4'-Dimethoxyflavone.
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Chemical Structure and Key Characterization Data

5,4'-Dimethoxyflavone
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Formula: C17H140a4

MW: 282.29 g/mol

CAS: 6697-63-8
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Caption: Structure and key analytical data for 5,4'-Dimethoxyflavone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Commercial availability and purity of 5,4'-
Dimethoxyflavone for lab use]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b600368/docs#commercial-availability-and-purity-of-5-
4-dimethoxyflavone-for-lab-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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